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Compound of Interest

Compound Name: TCS 1102

Cat. No.: B1682611

Get Quote

For researchers and drug development professionals, ensuring the safe and compliant disposal

of chemical compounds is a critical aspect of laboratory management. This document provides

a comprehensive, step-by-step guide to the proper disposal procedures for TCS 1102, a potent

dual orexin receptor antagonist. Adherence to these protocols is essential for personnel safety

and environmental protection.

While TCS 1102 is not classified as a hazardous substance according to EC Directives, its

chemical, physical, and toxicological properties have not been fully investigated.[1] Therefore, it

is imperative to handle and dispose of this compound with caution, treating it as a chemical

waste stream.

Immediate Safety and Handling Protocols
Before commencing any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Safety glasses
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Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

All handling of TCS 1102, including weighing and preparing for disposal, should be conducted

within a certified chemical fume hood to minimize inhalation risk.[1]

Quantitative Data Summary
The following table summarizes key quantitative data relevant to the handling and preparation

of TCS 1102 for disposal.

Parameter Value Source

Solubility in DMSO Soluble to 100 mM R&D Systems

Solubility in Ethanol Soluble to 100 mM R&D Systems

Recommended Storage Store at room temperature Tocris Bioscience

Step-by-Step Disposal Procedures
The proper disposal of TCS 1102 requires segregation into solid and liquid waste streams.

Under no circumstances should TCS 1102 or its solutions be disposed of down the drain.[1]

Waste Collection: Place all solid TCS 1102 waste, including contaminated personal

protective equipment (e.g., gloves, weighing paper), into a designated and clearly labeled

solid chemical waste container.[2]

Container Labeling: The container must be labeled as "Hazardous Waste" and include the

chemical name ("TCS 1102") and the primary hazard (e.g., "Chemical Waste for

Incineration").

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Institutional Pickup: Arrange for the disposal of the container through your institution's

Environmental Health and Safety (EHS) office.
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Waste Segregation: Solutions of TCS 1102 in organic solvents such as DMSO or ethanol

should be disposed of with other organic solvent waste.[3] Do not mix with aqueous or

halogenated waste streams unless permitted by your institution's EHS guidelines.

Waste Container: Use a designated, leak-proof, and properly vented container for non-

halogenated solvent waste.

Labeling: Clearly label the container with "Hazardous Waste," the names of all solvent

constituents (e.g., "DMSO, Ethanol"), and the solute ("TCS 1102").

Storage and Disposal: Store the container in a well-ventilated area, away from heat or

ignition sources, and arrange for pickup by your institution's EHS office.

Experimental Protocols
While specific experimental protocols for the disposal of TCS 1102 are not available, the

procedures outlined above are based on established best practices for the disposal of non-

hazardous solid and liquid chemical waste in a laboratory setting.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of TCS
1102.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-tcs-1102
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-tcs-1102
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-tcs-1102
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-tcs-1102
https://www.benchchem.com/product/b1682611/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-tcs-1102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: TCS 1102 Waste

Determine Waste Form

Solid Waste
(e.g., powder, contaminated PPE)

Solid

Liquid Waste
(dissolved in solvent)

Liquid

Do NOT Dispose
Down the Drain

Place in Labeled
Solid Chemical Waste Container

Place in Labeled
Solvent Waste Container

Arrange for EHS Disposal

End: Proper Disposal

Click to download full resolution via product page

TCS 1102 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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